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Introduction
AMG 837 is a potent and selective partial agonist of the G protein-coupled receptor 40

(GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1] Contrary to any

misunderstanding suggested by the "calcium hydrate" portion of a chemical name, AMG 837's

mechanism of action does not involve direct interaction as a calcium salt. Instead, its activation

of GPR40, a Gq-coupled receptor, stimulates a signaling cascade that results in the

mobilization of intracellular calcium.[2][3] This application note provides a detailed protocol for

an in vitro calcium flux assay to characterize the activity of AMG 837 on cells expressing

GPR40.

Mechanism of Action
AMG 837 mimics the effect of endogenous long-chain free fatty acids by binding to and

activating GPR40. This activation leads to the dissociation of the Gq alpha subunit, which in

turn activates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds

to its receptors on the endoplasmic reticulum, triggering the release of stored calcium ions into
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the cytoplasm. This transient increase in intracellular calcium concentration can be measured

using calcium-sensitive fluorescent dyes, providing a quantitative measure of GPR40

activation.

GPR40 Signaling Pathway
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Caption: GPR40 signaling cascade initiated by AMG 837.
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Quantitative Data Summary
The following table summarizes the in vitro potency of AMG 837 in various assays as reported

in the literature.

Assay Type Cell Line Parameter Value Reference

Calcium Flux

CHO cells stably

expressing

GPR40

EC50 0.12 ± 0.01 µM [4]

Inositol

Phosphate

Accumulation

A9 cells stably

expressing

GPR40

EC50 7.8 ± 1.2 nM [1][5]

GTPγS Binding

A9 cells stably

expressing

GPR40

EC50 1.5 ± 0.1 nM

Insulin Secretion
Isolated Mouse

Islets
EC50 142 ± 20 nM

Experimental Protocols
Generation of a Stable GPR40-Expressing Cell Line
A stable cell line is crucial for consistent assay performance. Human Embryonic Kidney

(HEK293) or Chinese Hamster Ovary (CHO) cells are commonly used.

Workflow for Stable Cell Line Generation

Start Transfect HEK293 cells
with GPR40 expression vector

Select with antibiotic
(e.g., Geneticin) Expand resistant colonies Validate GPR40 expression

(e.g., qPCR, Western Blot) Create cell bank End

Click to download full resolution via product page

Caption: Workflow for creating a stable GPR40 cell line.
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Materials:

HEK293 cells

GPR40 expression vector (e.g., pcDNA3.1 with a neomycin resistance gene)

Transfection reagent (e.g., Lipofectamine 2000)

DMEM with 10% FBS and 1% Penicillin-Streptomycin

Geneticin (G418)

Protocol:

One day prior to transfection, seed HEK293 cells in a 6-well plate to reach 70-80%

confluency on the day of transfection.

Transfect the cells with the GPR40 expression vector according to the manufacturer's

protocol for the chosen transfection reagent.

48 hours post-transfection, begin antibiotic selection by replacing the medium with fresh

medium containing an appropriate concentration of Geneticin (determined by a kill curve,

typically 400-800 µg/mL).

Replace the selection medium every 3-4 days until distinct antibiotic-resistant colonies

appear.

Isolate individual colonies and expand them in separate culture vessels.

Validate GPR40 expression in the expanded clones using methods such as qPCR or

Western blotting.

Cryopreserve validated clones to create a master cell bank.

In Vitro Calcium Flux Assay Protocol
This protocol utilizes a no-wash fluorescent calcium indicator, such as Fluo-4 NW, for ease of

use and high-throughput screening compatibility.
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Materials:

GPR40-expressing stable cell line (e.g., HEK293-GPR40)

Black, clear-bottom 96-well microplates

AMG 837

Fluo-4 NW Calcium Assay Kit (or equivalent)

Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

DMSO

Experimental Workflow
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Prepare AMG 837 serial dilutions

Add AMG 837 dilutions to wells

Incubate for 1 hour at 37°C

Measure fluorescence kinetics
(Ex/Em = 490/525 nm)

Analyze data and determine EC50
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Caption: Workflow for the AMG 837 calcium flux assay.

Protocol:

Cell Plating:

Seed the GPR40-expressing cells into black, clear-bottom 96-well plates at a density of

40,000 to 80,000 cells per well in 100 µL of culture medium.[6][7]
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Incubate the plates overnight at 37°C in a 5% CO2 incubator.

Compound Preparation:

Prepare a stock solution of AMG 837 in DMSO.

Perform serial dilutions of the AMG 837 stock solution in Assay Buffer to achieve the

desired final concentrations for the dose-response curve.

Dye Loading:

Prepare the Fluo-4 AM dye-loading solution according to the kit manufacturer's

instructions.[6][7]

Remove the culture medium from the cell plate and add 100 µL of the dye-loading solution

to each well.[6][7]

Incubate the plate for 1 hour at 37°C, followed by 15-30 minutes at room temperature,

protected from light.[6][7]

Fluorescence Measurement:

Set up a fluorescence microplate reader (e.g., FLIPR™, FlexStation) to measure

fluorescence intensity at an excitation wavelength of ~490 nm and an emission

wavelength of ~525 nm.[6][7]

Establish a baseline fluorescence reading for approximately 10-20 seconds.

Add the prepared AMG 837 dilutions to the wells.

Immediately begin kinetic reading of fluorescence intensity for at least 120 seconds.

Data Analysis:

The response is typically calculated as the peak fluorescence intensity minus the baseline

fluorescence.

Plot the response against the logarithm of the AMG 837 concentration.
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Fit the data to a four-parameter logistic equation to determine the EC50 value.

Conclusion
This document provides a comprehensive guide for the in vitro characterization of AMG 837

using a calcium flux assay. By following the detailed protocols for stable cell line generation and

the calcium flux assay, researchers can reliably assess the potency and efficacy of AMG 837

and other GPR40 agonists. The provided diagrams and data summary serve as valuable

resources for experimental planning and data interpretation in the context of drug discovery

and development.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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